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Compound of Interest

Compound Name: 2-(Chloromethyl)phenylacetic acid

CAS No.: 95335-46-9

Cat. No.: B1588471

Get Quote

Executive Hazard Analysis: The "Silent" Alkylator
Critical Distinction: Do not confuse 2-(Chloromethyl)phenylacetic acid (CAS: 52460-86-3)

with the common reagent 2-Chlorophenylacetic acid (CAS: 2444-36-2).

2-Chlorophenylacetic acid: A simple aryl chloride (Irritant).

2-(Chloromethyl)phenylacetic acid: Contains a benzylic chloride moiety.[1] This makes it a

potent alkylating agent, a likely lachrymator (tear gas effect), and corrosive to mucous

membranes.

The Mechanism of Danger: The chloromethyl group (-CH₂Cl) is highly electrophilic. Unlike

standard aryl halides, it readily reacts with nucleophiles (DNA bases, proteins, water). Upon

contact with moisture in the eyes or lungs, it hydrolyzes to release Hydrochloric Acid (HCl) and

the corresponding benzyl alcohol derivative, causing immediate, severe chemical burns and

potential long-term sensitization [1].
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Hierarchy of Controls & Engineering
Before relying on PPE, the following engineering controls are mandatory for this compound:

Primary Containment: All weighing and open-vessel manipulations must occur inside a

certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

Static Control: As a dry powder, this compound is prone to static charge. Use an ionizing bar

or anti-static gun during weighing to prevent "fly-away" powder, which can settle on wrists or

neck areas.

Decontamination Station: A freshly prepared solution of 10% Aqueous Ammonium Hydroxide

or Sodium Bicarbonate must be present in the hood before work begins to neutralize minor

spills immediately.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for benzylic chlorides due to their ability to permeate

standard nitrile rubber.

Table 1: PPE Specifications
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Protection Zone Recommended Equipment
Technical Justification
(Causality)

Hand (Primary)
Silver Shield® (EVOH/PE

Laminate) or Viton®

Benzylic chlorides permeate

standard 4-mil nitrile in <15

mins. Laminate offers >480

min breakthrough time [2].

Hand (Dexterity) Double Nitrile (5 mil min)

Only allowed if Silver Shield is

too bulky for micro-work. Must

change outer glove every 15

mins or immediately upon

splash.

Respiratory P100 + OV/AG Cartridge

If working outside a hood

(emergency only): Stops

particulates (powder) AND acid

gas/organic vapors released

by hydrolysis.

Eye/Face
Chemical Goggles + Face

Shield

Safety glasses are prohibited.

The lachrymatory nature

means vapors can bypass

glasses. Face shield protects

neck skin.

Body
Tyvek® Lab Coat + Chemical

Apron

Standard cotton coats absorb

alkylating agents, holding them

against the skin. Tyvek

provides a non-permeable

barrier.

Operational Workflow: Safe Handling Protocol
This protocol minimizes exposure during the critical "Solid-to-Solution" transition.
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Critical PPE Checkpoints

Storage
(4°C, Inert Gas)

Weighing
(Fume Hood Only)

 Anti-static gun used Solubilization
(Add Solvent Slowly)

 Transfer solid
to solvent (NOT reverse) Reaction

(Closed System)
 Dissolved = High Permeation Risk Quench & Disposal Neutralize

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing the high-risk solubilization phase where

permeation rates increase.

Step-by-Step Protocol
Preparation:

Don Silver Shield gloves. If dexterity is required, wear Nitrile gloves over the Silver Shield.

Place a disposable absorbent pad in the fume hood.

Weighing:

Do not use a spatula that has been used for strong bases (risk of rapid exothermic

reaction).

Weigh into a tared vial. Do not weigh on paper; use a glass vessel to prevent permeation

through paper pores.

Solubilization (Highest Risk):

Add solvent to the solid. Note: Once dissolved in organic solvents (DCM, THF), the

permeation rate of the chemical through gloves increases significantly [3].

If a splash occurs on the outer nitrile glove, strip it immediately. The chemical is now in a

"carrier" solvent that speeds up skin absorption.

Cleanup:
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Wipe all surfaces with 10% Sodium Bicarbonate solution. This hydrolyzes the chloromethyl

group to the less toxic hydroxymethyl derivative.

Emergency Response & Disposal
Spill Management

Minor Spill (<5g): Cover with weak base (Sodium Carbonate or Bicarbonate). Allow to sit for

20 minutes to ensure hydrolysis of the C-Cl bond. Absorb with vermiculite.

Skin Exposure: Wash with soap and water for 15 minutes.[2] Do not use alcohol; it increases

skin permeability.

Eye Exposure: Flush for 15 minutes. Seek medical attention immediately—corneal damage

from alkylating agents can be delayed.

Disposal Strategy
Segregation is vital. Do not mix with general organic waste immediately.

Waste Stream Treatment Method

Solid Waste
Pack in separate container labeled "Alkylating

Agent - Solid".

Liquid Waste

Quench with aqueous ammonia or bicarbonate

in the hood. Check pH > 8. Dispose as

Halogenated Organic Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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